2-(2,4-dichlorophenoxy)-N-ethyl-N-(2-hydroxyethyl)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-ethyl-N-(2-hydroxyethyl)propanamide
• InChI: InChI=1S/C13H17Cl2NO3/c1-3-16(6-7-17)13(18)9(2)19-12-5-4-10(14)8-11(12)15/h4-5,8-9,17H,3,6-7H2,1-2H3
• InChI Key: RGSMYRJCTWLPRF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C(=O)C(C)OC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C13H17Cl2NO3
• Molecular Weight: 306.18 g/mol

Description

2-(2,4-dichlorophenoxy)-N-ethyl-N-(2-hydroxyethyl)propanamide, commonly known as 'clofibric acid', is a chemical compound that belongs to the class of fibric acid derivatives. It has been extensively studied for its potential applications in the field of scientific research. Clofibric acid is synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been investigated in detail.

Mechanism of Action

Clofibric acid acts as a ligand for PPARα, binding to the receptor and inducing a conformational change that allows for the recruitment of co-activators and the activation of gene transcription. This leads to the upregulation of genes involved in lipid metabolism, including fatty acid oxidation, and the downregulation of genes involved in inflammation. Clofibric acid also activates the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in cellular energy homeostasis.
Biochemical and Physiological Effects:
Clofibric acid has been shown to have several biochemical and physiological effects. It has been shown to increase the expression of genes involved in fatty acid oxidation, leading to increased lipid metabolism and decreased lipid accumulation in the liver. Clofibric acid has also been shown to decrease the expression of genes involved in inflammation, leading to a reduction in inflammation and improved insulin sensitivity. Additionally, clofibric acid has been shown to activate the AMPK pathway, leading to increased glucose uptake and improved glucose homeostasis.

Advantages and Limitations for Lab Experiments

Clofibric acid has several advantages for lab experiments. It is a well-studied compound with a known mechanism of action, making it a useful tool for studying the role of PPARα in various physiological processes. Additionally, clofibric acid is relatively inexpensive and readily available. However, there are also some limitations to using clofibric acid in lab experiments. It has been shown to have off-target effects on other nuclear receptors, including PPARγ and PPARδ, which can complicate the interpretation of results. Additionally, clofibric acid has been shown to have variable effects in different cell types and animal models, highlighting the need for careful experimental design and interpretation.

Future Directions

There are several future directions for the study of clofibric acid. One area of focus is the development of more selective PPARα agonists that do not have off-target effects on other nuclear receptors. Additionally, there is a need for further investigation into the role of PPARα in various physiological processes, including lipid metabolism, glucose homeostasis, and inflammation. Finally, there is a need for further investigation into the potential therapeutic applications of PPARα agonists, including their potential use in the treatment of metabolic disorders such as diabetes and obesity.

Synthesis Methods

Clofibric acid can be synthesized using various methods, including the reaction of 2,4-dichlorophenol with ethylene oxide to form 2-(2,4-dichlorophenoxy)ethanol, which is then reacted with 2-chloroethyl ethyl ether in the presence of a base to form clofibric acid. Another method involves the reaction of 2,4-dichlorophenol with ethylene oxide to form 2-(2,4-dichlorophenoxy)ethanol, which is then reacted with chloroacetyl chloride to form 2-(2,4-dichlorophenoxy)-N-(2-chloroacetyl)ethylamine. This compound is then reacted with ethylene oxide to form clofibric acid.

Scientific Research Applications

Clofibric acid has been extensively studied for its potential applications in scientific research. It has been used as a ligand for the peroxisome proliferator-activated receptor alpha (PPARα), which is a nuclear receptor that plays a crucial role in lipid metabolism. Clofibric acid has been shown to activate PPARα, leading to the upregulation of genes involved in lipid metabolism and the downregulation of genes involved in inflammation. Clofibric acid has also been used as a probe to study the role of PPARα in various physiological processes, including lipid metabolism, glucose homeostasis, and inflammation.